2-[6-methoxy-3-(4-methoxyphenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(2-methylphenyl)acetamide

• IUPAC Name: 2-[6-methoxy-3-(4-methoxyphenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C26H24N2O6S/c1-17-6-4-5-7-22(17)27-25(29)16-28-15-24(26(30)21-14-19(34-3)10-13-23(21)28)35(31,32)20-11-8-18(33-2)9-12-20/h4-15H,16H2,1-3H3,(H,27,29)
• InChI Key: VUOBNFUVDNZJNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CN2C=C(C(=O)C3=C2C=CC(=C3)OC)S(=O)(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C26H24N2O6S
• Molecular Weight: 492.5 g/mol

Description

2-[6-methoxy-3-(4-methoxyphenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(2-methylphenyl)acetamide is a useful research compound. Its molecular formula is C26H24N2O6S and its molecular weight is 492.55. The purity is usually 95%.
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Scientific Research Applications

Understanding Chemical Compounds in Research

Research Methodologies : Scientific research involving complex chemical compounds often begins with understanding their chemical structure, properties, and potential biological activities. Techniques such as high-resolution liquid chromatography and mass spectrometry are crucial for identifying and quantifying metabolites in biological samples, offering insights into the compound's metabolism and interaction with biological systems (Mrochek et al., 1974).

Application in Disease Models : Compounds are evaluated for their therapeutic potential through in vitro and in vivo studies. For example, the study of xenobiotic metabolism in diseases like Parkinson's and Alzheimer's can reveal how certain compounds are processed differently by diseased vs. healthy systems, suggesting potential therapeutic or diagnostic applications (Steventon et al., 1989).

Drug Development and Safety : Safety and efficacy trials are crucial steps in drug development. Compounds with anti-inflammatory properties, for instance, undergo rigorous testing to evaluate their bioequivalence, pharmacokinetics, and pharmacodynamics in comparison to existing treatments (Annunziato & di Renzo, 1993).

Metabolic Pathways and Detoxification : Understanding how compounds are metabolized in the human body can lead to insights into detoxification pathways and the design of safer drugs. Studies on the metabolism of drugs like acetaminophen highlight the importance of identifying metabolites and understanding their impact on human health (Dingemanse et al., 2013).

Impact on Hormonal and Neurotransmitter Systems : Research also explores the effects of compounds on hormonal and neurotransmitter systems, which can inform the development of drugs for a wide range of conditions, from hormonal imbalances to neurological disorders (Cohen et al., 2018).